Cas no 1105191-92-1 (2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid)

• Product Name: 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid
• CAS No: 1105191-92-1
• MF: C₆H₇N₅O₂S₄
• MW: 309.412074327469
• MDL: MFCD11909837
• CID: 4560607
• PubChem ID: 45496559
• Update Time: 2025-10-29

2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylic acid
• 4H-Cyclopentathiazole-4-carboxylic acid, 2-amino-5,6-dihydro-
• 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid

• MDL： MFCD11909837
• Inchi： 1S/C6H7N5O2S4/c7-11-14-5-3-1-2-4(5)8-15-9-16-10(17-11)6(12)13/h1-3,9H,7H2,(H,12,13)/b8-4-
• InChI Key： MXZMUFWHTOAGCD-YWEYNIOJSA-N
• SMILES： C12=NSNSN(C(O)=O)SN(N)SC1=CC=C2 |c:0|

Additional information on 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid

2-Amino-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1105191-92-1, known as 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The cyclopenta[d][1,3]thiazole core structure is particularly interesting due to its ability to engage in various non-covalent interactions, making it a valuable scaffold for designing bioactive molecules.

Recent studies have highlighted the antimicrobial activity of this compound, particularly against a range of bacterial and fungal pathogens. Researchers have found that the amino group at position 2 plays a critical role in enhancing the compound's ability to disrupt microbial cell membranes. This property makes it a promising candidate for the development of novel antibiotics, especially in light of the growing concern over antibiotic resistance.

In addition to its antimicrobial properties, 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid has shown potential in the field of cancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The carboxylic acid group at position 4 is believed to contribute to the compound's ability to modulate these pathways effectively.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring system. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, improving both yield and purity. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the cyclopenta[d][1,3]thiazole core structure.

From a structural perspective, the compound exhibits a high degree of flexibility due to the presence of multiple hydrogen atoms that can participate in hydrogen bonding. This flexibility is thought to enhance its bioavailability and ability to interact with target proteins in vivo. Computational studies have further revealed that the compound's amino group and carboxylic acid group are key determinants of its pharmacokinetic properties.

Moreover, this compound has been investigated for its potential as a neuroprotective agent. Experimental data suggest that it may offer protection against oxidative stress-induced neuronal damage by acting as a free radical scavenger. This property could be particularly useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In terms of applications beyond medicine, 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid has shown promise as a component in agrochemicals due to its ability to inhibit plant pathogens. Field trials have demonstrated its effectiveness as a fungicide with minimal adverse effects on non-target organisms.

Looking ahead, researchers are exploring ways to further modify this compound to enhance its therapeutic index. One approach involves appending additional functional groups to improve its solubility and stability while maintaining its bioactivity. Another area of interest is understanding the molecular mechanisms underlying its diverse biological activities at a deeper level.

In conclusion, 2-amino-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylic acid represents a versatile chemical entity with significant potential across multiple therapeutic areas. Its unique structure and diverse biological activities make it an attractive target for further research and development.